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Compound of Interest

Compound Name: Sulfo-DMAC-SPP

Cat. No.: B11834246

All personnel must review this information before handling the compound. The data presented

below are placeholders and must be replaced with experimentally determined values for Sulfo-
DMAC-SPP.
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Property Value Source | Method
IUPAC Name Not available -
CAS Number Not available -

Molecular Formula

To be determined

Elemental Analysis, Mass

Spec.
Molecular Weight To be determined Mass Spectrometry
Appearance White to off-white solid Visual Inspection
Solubility Soluble in water, DMSO, DMF Solubility Testing
] ] ) Differential Scanning
Melting Point To be determined )
Calorimetry
Boiling Point Not applicable (decomposes) -
To be determined (sulfonic o )
pKa ) Titration / Computational
acid group ~ -2)
. Store at -20°C, protect from . )
Stability Stability Studies

moisture

Hazard Identification and Safety Precautions

As an uncharacterized substance, Sulfo-DMAC-SPP must be treated as a hazardous

compound. The following is a preliminary hazard assessment based on functional groups

(sulfonic acid, potential reactive ester).

GHS Classification (Anticipated)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Skin Irritation Category 2 H315: Causes skin irritation.
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation.
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Sulfo-DMAC-SPP in solid or solution form.

Mandatory PPE Workflow

Fume Hood or

Respirator (if aerosolizing)

A

Don Required PPE

Nitrile Gloves
(check for tears)

-~ Lab Coat |

Safety Goggles
(splash-proof)
G
H

“\ (fully buttoned) )

Click to download full resolution via product page

Caption: Mandatory Personal Protective Equipment (PPE) workflow before handling the

compound.

Experimental Protocols
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Protocol for Reconstitution of Solid Compound

This protocol describes the steps to safely prepare a stock solution from the powdered form of
Sulfo-DMAC-SPP.

e Preparation:

o Calculate the required mass of Sulfo-DMAC-SPP and volume of solvent to achieve the
desired concentration.

o Work within a certified chemical fume hood.

o Ensure a calibrated balance, appropriate glassware, and solvent are available.
e Weighing:

o Place a weigh boat on the balance and tare.

o Carefully transfer the solid Sulfo-DMAC-SPP to the weigh boat using a clean spatula.
Avoid creating dust.

o Record the exact mass.
e Solubilization:

o Transfer the weighed powder to a sterile conical tube or vial.

o Add the calculated volume of solvent (e.qg., sterile water or DMSO) to the vial.

o Cap the vial securely and vortex or sonicate until the solid is completely dissolved.
e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label each aliquot with the compound name, concentration, date, and storage
temperature.
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o Store at -20°C or as determined by stability studies.

Reconstitution Workflow

1. Preparation
(Fume Hood)

2. Weigh Solid
(Anti-static balance)

3. Add Solvent

& Dissolve

(4. Aliquot Solutior)

5. Label & Store

Hypothetical Signaling Pathway Inhibition

Receptor

Kinase A Sulfo-DMAC-SPP

Kinase B

Transcription Factor

Gene Expression

(-20°C)
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« To cite this document: BenchChem. [Chemical and Physical Properties (Hypothetical Data)].

BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b11834246#safety-and-handling-guidelines-for-sulfo-

dmac-spp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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